Cas no 10535-17-8 (1-(3,4-Dimethoxyphenyl)-2-(2-methoxyphenoxy)propane-1,3-diol)

• Product Name: 1-(3,4-Dimethoxyphenyl)-2-(2-methoxyphenoxy)propane-1,3-diol
• CAS No: 10535-17-8
• MF: C₁₈H₂₂O₆
• MW: 334.363686084747
• MDL: MFCD01880862
• CID: 181191
• PubChem ID: 193461
• Update Time: 2025-04-19

1-(3,4-Dimethoxyphenyl)-2-(2-methoxyphenoxy)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethoxyphenyl)-2-(2-methoxyphenoxy)propane-1,3-diol
• 1-(3,4-Dimethoxyphenyl)-2-(2-methoxyphenoxy)-1,3-propanediol
• 1-(3,4-Dimethoxyphenyl)-2-(2-methoxyphenoxy)-propane-1,3-diol
• 1,3-Propanediol,1-(3,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)-
• veratrylglycerol-β-guaiacyl ether
• 1-(3,4-Dimethoxyphenyl)
• Veratrylglycerol β-guaiacyl ether
• veratrylglycerol-beta-guaiacyl ether
• Veratrylglycerol β-(o-methoxyphenyl) ether
• 2-(2-Methoxyphenoxy)-3-(3,4-dimethoxyphenyl)propane-1,3-diol
• 2-(2-Methoxyphenoxy)-1-(3,4-dimethoxyphenyl)propane-1,3-diol
• Veratrylglycerol-B-guaiacyl ether
• Veratrylglycerol beta-guaiacyl ether
• 1-(3,4-DIMETHOXY-PHENYL)-2-(2-METHOXY-PHENOXY)-PROPANE-1,3-DIOL
• C18H22O6
• 1,3-Propanediol, 1-(3,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)-
• VGBE
• IEWUCQVFAWBYOC-UHFFFAOYSA-N
• bmse010044
• SCHEMBL9579548
• MFCD01880862
• AKOS015920405
• CHEBI:86963
• DTXSID50909458
• DS-13329
• C21419
• 1-(4-O(14)CH3-3-methoxyphenyl)-2-(2-methoxyphenoxy)propane-1,3-diol
• methoxyphenoxy)propane-1 ,3-diol
• SY045899
• CS-D0574
• 1-(3 pound not4-Dimethoxy-phenyl)-2-(2-methoxy-phenoxy)-propane-1 pound not3-diol
• 1-(3,4-Dimethoxyphenyl)-1,3-dihydroxy-2-(2-methoxyphenoxy)propane
• 1-(3 pound not4-Dimethoxyphenyl)-2-(2-methoxyphenoxy)propane-1 pound not3-diol
• Q27159299
• 1-(3,4-Dimethoxyphenyl)-1,3-dihydroxy-(2-methoxyphenyl)-propan
• 1 -(3,4-Dimethoxyphenyl)-2-(2-
• FT-0648302
• bmse010045
• A848606
• 10535-17-8
• DA-18342

• MDL： MFCD01880862
• Inchi： 1S/C18H22O6/c1-21-13-6-4-5-7-15(13)24-17(11-19)18(20)12-8-9-14(22-2)16(10-12)23-3/h4-10,17-20H,11H2,1-3H3
• InChI Key： IEWUCQVFAWBYOC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C(CO)C(C1C=CC(=C(C=1)OC)OC)O

Computed Properties

• Exact Mass: 334.14200
• Monoisotopic Mass: 334.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• XLogP3: 2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 530.7±50.0 °C at 760 mmHg
• Flash Point: 274.8±30.1 °C
• Refractive Index: 1.565
• PSA: 77.38000
• LogP: 2.18570

1-(3,4-Dimethoxyphenyl)-2-(2-methoxyphenoxy)propane-1,3-diol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Related Categories

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